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Compound of Interest

Compound Name: C.l. Pigment Red 52:1

Cat. No.: B100630

Essential Safety and Handling Guide for C.I.
Pigment Red 52:1

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling C.I.
Pigment Red 52:1 in a laboratory setting. Adherence to these procedures is crucial for
ensuring personnel safety and minimizing environmental impact.

Summary of Safety and Physical Data

For quick reference, the following table summarizes key quantitative data for C.l. Pigment Red
52:1.
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Property Value Source
CAS Number 17852-99-2 [1]
Appearance Red powder [1]
Heat Resistance 180 °C [1]
Density 1.68 g/cm3 [1]

> 1000 mg/kg bw (for the
Acute Oral Toxicity (LD50, Rat)  related substance Acid Red [2][3]
52)

No specific OELs have been

established for C.I. Pigment
Occupational Exposure Limits Red 52:1. It is recommended A5]
(OELs) to handle it as a substance

with low toxicity, minimizing

dust exposure.

Operational Plan: Safe Handling Protocol

Proper handling of C.I. Pigment Red 52:1 is critical to prevent exposure and contamination.
The following step-by-step protocol should be followed:

1. Engineering Controls and Personal Protective Equipment (PPE)

» Ventilation: All handling of the powdered pigment should be conducted in a well-ventilated
area, preferably within a chemical fume hood or a designated area with local exhaust
ventilation to minimize dust inhalation.[6]

o Eye and Face Protection: Wear chemical safety goggles to protect against dust particles.[6]

» Hand Protection: Wear nitrile or neoprene gloves to prevent skin contact.[7][8][9] While
specific permeation data for C.l. Pigment Red 52:1 is not available, these materials offer
good general chemical resistance.[7][9] Ansell's chemical resistance guide can be consulted
for more information on glove selection.[8]
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o Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved N95 dust mask or a higher-level respirator should be worn.[6]

o Protective Clothing: A lab coat or other protective clothing should be worn to prevent
contamination of personal clothing.[10]

2. Handling and Storage

e Minimizing Dust: Handle the pigment powder gently to avoid creating dust clouds.[6] Use
scoops or spatulas for transferring the powder.

o Work Surface: Cover the work surface with a disposable liner to facilitate easy cleanup.

o Storage: Store C.I. Pigment Red 52:1 in a tightly sealed, clearly labeled container in a cool,
dry, and dark place.[10] Avoid exposure to direct sunlight.[10]

e Hygiene: Do not eat, drink, or smoke in the handling area.[6] Wash hands thoroughly with
soap and water after handling the pigment.[11]

Emergency Plan: Accidental Release

In the event of a spill, follow these procedures:

o Evacuate and Secure: Evacuate the immediate area of the spill. Restrict access to the area.
» Ventilate: Ensure the area is well-ventilated.

o Personal Protective Equipment: Before cleaning up, ensure you are wearing the appropriate
PPE as described above.

o Cleanup:

o For small spills, gently sweep or vacuum the spilled powder. Avoid dry sweeping which
can generate dust. If necessary, lightly moisten the powder with water to minimize dust
generation.

o Place the collected material into a sealed, labeled container for disposal.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://eyecandypigments.com/blogs/news/a-safety-guide-for-using-pigment-powders
https://www.atlantachemical.com/support/Instructions%20-%20Thermochromic%20Powder%20Pigment.pdf
https://eyecandypigments.com/blogs/news/a-safety-guide-for-using-pigment-powders
https://www.benchchem.com/product/b100630?utm_src=pdf-body
https://www.atlantachemical.com/support/Instructions%20-%20Thermochromic%20Powder%20Pigment.pdf
https://www.atlantachemical.com/support/Instructions%20-%20Thermochromic%20Powder%20Pigment.pdf
https://eyecandypigments.com/blogs/news/a-safety-guide-for-using-pigment-powders
https://www.earthpigments.com/safety-guidelines/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Decontamination: Clean the spill area thoroughly with a wet cloth or paper towels. Dispose of
cleaning materials in the same sealed container as the spilled pigment.

Disposal Plan

Proper disposal of C.I. Pigment Red 52:1 and contaminated materials is essential to prevent
environmental contamination.

o Waste Collection: All waste materials, including unused pigment, contaminated PPE, and
cleaning materials, should be collected in a clearly labeled, sealed container.

o Waste Classification: While some sources suggest that C.l. Pigment Red 52:1 is not
classified as a hazardous waste, it is crucial to consult and adhere to all local, state, and
federal regulations regarding the disposal of chemical waste.[5]

o Disposal Route: Dispose of the waste through an approved chemical waste disposal service.
Do not dispose of it in the regular trash or down the drain.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of C.l. Pigment Red 52:1
from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling C.I. Pigment
Red 52:1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100630#personal-protective-equipment-for-handling-
c-i-pigment-red-52-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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